Cas no 1416348-54-3 (5-(4-Ethoxy-3-methoxy-phenyl)-3-ethyl-1H-[1,2,4]triazole)
5-(4-Ethoxy-3-methoxy-phenyl)-3-ethyl-1H-[1,2,4]triazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-Ethoxy-3-methoxy-phenyl)-3-ethyl-1H-[1,2,4]triazole
-
- Inchi: 1S/C13H17N3O2/c1-4-12-14-13(16-15-12)9-6-7-10(18-5-2)11(8-9)17-3/h6-8H,4-5H2,1-3H3,(H,14,15,16)
- InChI Key: PSRPLKNAWIAQKG-UHFFFAOYSA-N
- SMILES: N1C(C2=CC=C(OCC)C(OC)=C2)=NC(CC)=N1
5-(4-Ethoxy-3-methoxy-phenyl)-3-ethyl-1H-[1,2,4]triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM503427-1g |
5-(4-Ethoxy-3-methoxyphenyl)-3-ethyl-1H-1,2,4-triazole |
1416348-54-3 | 97% | 1g |
$539 | 2022-09-29 |
5-(4-Ethoxy-3-methoxy-phenyl)-3-ethyl-1H-[1,2,4]triazole Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 5-(4-Ethoxy-3-methoxy-phenyl)-3-ethyl-1H-[1,2,4]triazole
Introduction to 5-(4-Ethoxy-3-methoxy-phenyl)-3-ethyl-1H-[1,2,4]triazole (CAS No. 1416348-54-3)
5-(4-Ethoxy-3-methoxy-phenyl)-3-ethyl-1H-[1,2,4]triazole (CAS No. 1416348-54-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. The unique structure of 5-(4-Ethoxy-3-methoxy-phenyl)-3-ethyl-1H-[1,2,4]triazole makes it a promising candidate for further research and development in drug discovery.
The molecular structure of 5-(4-Ethoxy-3-methoxy-phenyl)-3-ethyl-1H-[1,2,4]triazole is characterized by a triazole ring system substituted with an ethyl group and a 4-ethoxy-3-methoxyphenyl moiety. The presence of these functional groups imparts specific chemical and biological properties to the compound. The ethyl group and the methoxy and ethoxy substituents on the phenyl ring contribute to the compound's lipophilicity and solubility, which are crucial factors in determining its pharmacokinetic profile.
Recent studies have highlighted the potential of 5-(4-Ethoxy-3-methoxy-phenyl)-3-ethyl-1H-[1,2,4]triazole in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell wall synthesis, making it a valuable lead compound for the development of new antifungal agents.
In addition to its antifungal properties, 5-(4-Ethoxy-3-methoxy-phenyl)-3-ethyl-1H-[1,2,4]triazole has shown promise in anti-inflammatory research. A study conducted by researchers at the University of California demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that 5-(4-Ethoxy-3-methoxy-phenyl)-3-ethyl-1H-[1,2,4]triazole could be developed into a novel anti-inflammatory drug for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic properties of 5-(4-Ethoxy-3-methoxy-phenyl)-3-ethyl-1H-[1,2,4]triazole have also been extensively studied. Research indicates that this compound has favorable oral bioavailability and a long half-life, which are desirable attributes for a potential therapeutic agent. Furthermore, preclinical studies have shown that 5-(4-Ethoxy-3-methoxy-phenyl)-3-ethyl-1H-[1,2,4]triazole exhibits low toxicity and good safety profiles in animal models.
The synthesis of 5-(4-Ethoxy-3-methoxy-phenyl)-3-ethyl-1H-[1,2,4]triazole involves several well-established chemical reactions. One common synthetic route involves the condensation of 4-aminoantipyrine with ethyl isocyanate followed by cyclization to form the triazole ring. The subsequent substitution reactions introduce the 4-ethoxy and 3-methoxy groups onto the phenyl ring. This synthetic pathway is scalable and can be adapted for large-scale production if needed.
Despite its promising properties, further research is needed to fully understand the potential applications and limitations of 5-(4-Ethoxy-3-methoxy-phenyl)-3-ethyl-1H-[1,2,4]triazole. Ongoing clinical trials are evaluating its efficacy and safety in human subjects. Preliminary results from these trials have been encouraging, but more data are required to confirm its therapeutic potential.
In conclusion, 5-(4-Ethoxy-3-methoxy-phenyl)-3-ethyl-1H-[1,2,4]triazole (CAS No. 1416348-54-3) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research and clinical trials will provide valuable insights into its full range of applications and benefits.
1416348-54-3 (5-(4-Ethoxy-3-methoxy-phenyl)-3-ethyl-1H-[1,2,4]triazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)